![molecular formula C24H29F3N2O3 B6010394 N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide](/img/structure/B6010394.png)
N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide, also known as DITPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DITPA is a selective thyroid hormone receptor agonist that has shown promising results in preclinical studies for the treatment of heart failure and other cardiovascular diseases.
Mechanism of Action
N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide acts as a selective thyroid hormone receptor agonist, binding to and activating thyroid hormone receptors in the heart and other tissues. This activation leads to increased expression of genes involved in cardiac function and metabolism, resulting in improved cardiac function and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to improve cardiac function in animal models of heart failure, including increased cardiac output and reduced left ventricular remodeling. This compound has also been shown to improve glucose metabolism and reduce insulin resistance in animal models of metabolic disorders.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide is its selectivity for thyroid hormone receptors, which reduces the potential for off-target effects. However, this compound has a relatively short half-life, which may limit its effectiveness in clinical settings. Additionally, further studies are needed to fully understand the potential side effects and safety of this compound.
Future Directions
Future research on N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide could focus on optimizing its pharmacokinetics and dosing for use in clinical settings. Additionally, further studies could investigate the potential use of this compound in combination with other therapies for cardiovascular diseases and metabolic disorders. Finally, more research is needed to fully understand the potential side effects and safety of this compound.
Synthesis Methods
The synthesis of N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide involves the reaction of 2,4-dimethoxybenzylamine with 2,3,6-trifluorobenzylpiperidin-3-one in the presence of propanoyl chloride. The resulting compound is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
N-(2,4-dimethoxybenzyl)-3-[1-(2,3,6-trifluorobenzyl)-3-piperidinyl]propanamide has been studied extensively in preclinical models for its potential therapeutic applications in cardiovascular diseases such as heart failure. In animal studies, this compound has been shown to improve cardiac function and reduce the progression of heart failure. This compound has also been studied for its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes.
Properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-3-[1-[(2,3,6-trifluorophenyl)methyl]piperidin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29F3N2O3/c1-31-18-7-6-17(22(12-18)32-2)13-28-23(30)10-5-16-4-3-11-29(14-16)15-19-20(25)8-9-21(26)24(19)27/h6-9,12,16H,3-5,10-11,13-15H2,1-2H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZEMYNSIVQDGOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)CC3=C(C=CC(=C3F)F)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.